Cas no 66134-67-6 (2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate)
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate is a reactive ester derivative of 4-fluorobenzoic acid, commonly employed as an acylating agent in organic synthesis and peptide coupling reactions. Its key advantages include high reactivity due to the N-hydroxysuccinimide (NHS) ester group, facilitating efficient amide bond formation under mild conditions. The presence of the fluorine substituent enhances its utility in introducing fluorinated aromatic moieties into target molecules, which is valuable in pharmaceutical and agrochemical applications. The compound exhibits good stability under anhydrous conditions, ensuring reliable handling and storage. Its well-defined reactivity profile makes it a preferred choice for selective modifications in complex molecular architectures.
66134-67-6 structure
Product Name:2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate
CAS No:66134-67-6
MF:C11H8FNO4
MW:237.183926582336
MDL:MFCD00587232
CID:396789
PubChem ID:10014374
Update Time:2025-06-07
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate
- (2,5-dioxopyrrolidin-1-yl) 4-fluorobenzoate
- 2,5-Pyrrolidinedione, 1-[(4-fluorobenzoyl)oxy]-
- SUCCINIMIDO P-FLUOROBENZOATE
- 2,5-dioxoazolidinyl 4-fluorobenzoate
- 4-fluorobenzoic acid N-hydroxysuccinimide ester
- N-hydroxysuccinimidyl-4-fluorobenzoate
- N-Ssuccinimidyl-4-fluorobenzoate
- N-succinimidyl 4-fluorobenzoate
- 2,5-Pyrrolidinedione, 1-((4-fluorobenzoyl)oxy)-
- SCHEMBL159204
- A1-06634
- Benzoic acid, 4-fluoro-, 2,5-dioxo-1-pyrrolidinyl ester
- MFCD00587232
- UNII-EGN7SEN5K6
- DTXSID00434200
- 66134-67-6
- 2,5-Dioxopyrrolidin-1-yl4-fluorobenzoate
- 1-{[(4-fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione
- AKOS016005560
- EiM08-39403
- succinimidyl 4-fluorobenzoate
- 2,5-dioxo-pyrrolidinyl 4-fluorobenzoate
- EGN7SEN5K6
- Oprea1_081631
- S0985
- AS-10019
- LSSQMISUDUUZCC-UHFFFAOYSA-N
- 2,5-Dioxo-1-pyrrolidinyl 4-Fluorobenzoate
- CS-0157527
- SFB > 95 %
- SY317077
- Oprea1_237620
- D94815
- STL185773
-
- MDL: MFCD00587232
- Inchi: 1S/C11H8FNO4/c12-8-3-1-7(2-4-8)11(16)17-13-9(14)5-6-10(13)15/h1-4H,5-6H2
- InChI Key: LSSQMISUDUUZCC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(=O)ON1C(CCC1=O)=O
Computed Properties
- Exact Mass: 237.04400
- Monoisotopic Mass: 237.04373590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- Color/Form: NA
- Density: 1.462
- Melting Point: Not available
- Boiling Point: 354.873°C at 760 mmHg
- Flash Point: 168.422°C
- Refractive Index: 1.579
- PSA: 63.68000
- LogP: 0.98440
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153510-1g |
2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 1g |
$430 | 2021-08-05 | |
| Alichem | A109006179-1g |
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 1g |
$394.32 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X53915-1g |
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 1g |
¥215.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X53915-250mg |
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 250mg |
¥56.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X53915-5g |
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 5g |
¥2835.0 | 2022-04-26 | |
| abcr | AB381926-1 g |
1-{[(4-Fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione, 98%; . |
66134-67-6 | 98% | 1g |
€207.50 | 2023-04-25 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0985-1G |
N-Succinimidyl 4-Fluorobenzoate |
66134-67-6 | >98.0%(HPLC)(N) | 1g |
¥915.00 | 2024-04-16 | |
| Chemenu | CM153510-1g |
2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM153510-5g |
2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate |
66134-67-6 | 95% | 5g |
$*** | 2023-05-29 | |
| abcr | AB381926-5 g |
1-{[(4-Fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione, 98%; . |
66134-67-6 | 98% | 5g |
€649.90 | 2023-04-25 |
2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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